2-[2-(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)ethyl]benzo[de]isoquinoline-1,3-dione

• IUPAC Name: 2-[2-(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)ethyl]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C22H16N4O2S/c27-20-16-10-4-6-14-7-5-11-17(19(14)16)21(28)25(20)13-12-18-23-24-22(29)26(18)15-8-2-1-3-9-15/h1-11H,12-13H2,(H,24,29)
• InChI Key: AYAUBWSUZRFVQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)CCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
• Molecular Formula: C22H16N4O2S
• Molecular Weight: 400.5 g/mol

Description

The compound is a complex organic molecule that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is fused to a benzo[de]isoquinoline-1,3-dione structure.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring and the benzo[de]isoquinoline-1,3-dione structure. These functional groups could potentially influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-triazole ring and the benzo[de]isoquinoline-1,3-dione structure. The 1,2,4-triazole ring is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the 1,2,4-triazole ring could potentially increase the compound’s polarity.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activities. Additionally, computational studies could be performed to predict its properties and potential uses.